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Compound of Interest

Compound Name: (4-Methylcyclohexyl)methanol

Cat. No.: B126014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (4-
Methylcyclohexyl)methanol (MCHM) in aqueous and organic media. MCHM is an alicyclic

primary alcohol that exists as a mixture of cis and trans isomers. Understanding its solubility is

crucial for a variety of applications, including environmental analysis, chemical synthesis, and

formulation development. While quantitative data in organic solvents is limited in publicly

available literature, this guide synthesizes known values for aqueous solubility and provides a

framework for determining its solubility in other media based on its physicochemical properties

and established experimental protocols.

Quantitative Solubility Data
The solubility of (4-Methylcyclohexyl)methanol is significantly influenced by the solvent's

polarity and the isomeric form of the MCHM.

Solubility in Water
The aqueous solubility of total MCHM has been experimentally determined. The individual

isomers exhibit different solubilities, with the cis isomer being more water-soluble than the trans

isomer.[1]
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Compound Temperature (°C) Solubility (mg/L)
Molar Solubility
(mol/L)

Total (4-

Methylcyclohexyl)met

hanol

23 2250 ± 50[1] ~0.0175

Total (4-

Methylcyclohexyl)met

hanol

4 2430 ± 64[1] ~0.0189

cis-(4-

Methylcyclohexyl)met

hanol

23 1300 ~0.0101

trans-(4-

Methylcyclohexyl)met

hanol

23 1010 ~0.0079

Note: Molar solubility is estimated based on the molecular weight of MCHM (128.21 g/mol ).

Solubility in Organic Solvents
While specific quantitative data for the solubility of (4-Methylcyclohexyl)methanol in various

organic solvents are not readily available in the reviewed scientific literature, its chemical

structure provides strong indications of its expected behavior. As a molecule with a significant

nonpolar hydrocarbon backbone (the methylcyclohexyl group) and a polar hydroxyl group,

MCHM is characterized as being highly soluble in many organic solvents.[2][3][4] The principle

of "like dissolves like" suggests that it will be readily miscible with other alcohols and polar

organic solvents.
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Solvent CAS Number Expected Solubility Rationale

Ethanol 64-17-5 Miscible

Both are alcohols

capable of hydrogen

bonding.

Methanol 67-56-1 Miscible

Both are alcohols

capable of hydrogen

bonding.

Acetone 67-64-1
Highly Soluble /

Miscible

MCHM's hydroxyl

group can interact

with the polar carbonyl

group of acetone.

Dimethyl Sulfoxide

(DMSO)
67-68-5

Highly Soluble /

Miscible

DMSO is a highly

polar aprotic solvent

capable of strong

dipole-dipole

interactions.

Octanol 111-87-5
Highly Soluble /

Miscible

The octanol-water

partition coefficient

(Log Kow) for the cis

and trans isomers are

2.35 and 2.46,

respectively, indicating

high lipophilicity and

therefore high

solubility in octanol.[1]

Experimental Protocols for Solubility Determination
The determination of a compound's solubility is a fundamental experimental procedure. The

shake-flask method is a widely recognized and robust technique for determining the equilibrium

solubility of a substance in a given solvent. This method is recommended by the Organisation

for Economic Co-operation and Development (OECD) under guideline 105 for water solubility

and can be adapted for organic solvents.
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Principle of the Shake-Flask Method
A supersaturated solution of the substance in the solvent is prepared and agitated at a constant

temperature for a sufficient period to reach equilibrium. After equilibration, the undissolved solid

is separated from the saturated solution, and the concentration of the substance in the clear

solution is determined by a suitable analytical method.

Detailed Methodology
1. Materials and Equipment:

(4-Methylcyclohexyl)methanol (high purity, with known isomer ratio if possible)

Solvents (analytical grade): Distilled or deionized water, Ethanol, Methanol, Acetone, DMSO,

etc.

Analytical balance (readable to at least 0.1 mg)

Thermostatically controlled shaker or water bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE or other solvent-compatible material)

Volumetric flasks and pipettes

Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization

Detector (GC-FID), High-Performance Liquid Chromatography (HPLC) with a suitable

detector).

2. Preliminary Test:

A preliminary test is recommended to estimate the approximate solubility and the time required

to reach equilibrium. This helps in optimizing the conditions for the definitive test.

Add an excess amount of MCHM to a known volume of the solvent in a flask.

Agitate the flask at the desired temperature.
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Periodically take samples of the supernatant, filter, and analyze the concentration until a

plateau is reached. This time is taken as the equilibration time for the main experiment.

3. Definitive Test (Shake-Flask Procedure):

Preparation of Test Solutions:

Add an amount of (4-Methylcyclohexyl)methanol to several flasks to create a

suspension in a known volume of the solvent. The amount should be in excess of its

estimated solubility to ensure that a saturated solution is formed.

Seal the flasks to prevent solvent evaporation.

Equilibration:

Place the flasks in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C ± 0.5 °C).

Agitate the flasks for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is

reached. The agitation should be vigorous enough to ensure good mixing but not so

vigorous as to cause emulsification.

Phase Separation:

After the equilibration period, stop the agitation and allow the flasks to stand in the

constant temperature bath for a sufficient time (e.g., at least 24 hours) to allow the excess

MCHM to settle.

Alternatively, for faster separation, centrifuge the samples at the same constant

temperature.

Sample Collection and Analysis:

Carefully withdraw a sample of the clear supernatant. To avoid disturbing the sediment, it

is advisable to use a syringe fitted with a filter.

Quantify the concentration of MCHM in the sample using a pre-validated analytical method

(e.g., GC-FID or HPLC). A calibration curve should be prepared using standard solutions
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of MCHM of known concentrations.

Data Calculation and Reporting:

The solubility is reported as the average of at least three replicate determinations.

The results should be expressed in units of mass per volume (e.g., g/L or mg/L) or as a

molar concentration (mol/L). The temperature of the determination must be reported.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of the

solubility of (4-Methylcyclohexyl)methanol using the shake-flask method.
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(4-Methylcyclohexyl)methanol and solvents

Accurately weigh excess MCHM

Add a known volume of solvent
to create a suspension

Agitate at constant temperature
(e.g., 24-48 hours)

Allow excess solid to settle
or centrifuge at constant temperature

Withdraw and filter supernatant

Quantify MCHM concentration
(e.g., GC-FID, HPLC)

Report Solubility Data
(g/L or mol/L at specified T)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of (4-
Methylcyclohexyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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